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Compound of Interest

3-Aminocarbonylphenylboronic
Compound Name: d
aci

cat. No.: B1333871

Essential Safety and Handling Guide for 3-
Aminocarbonylphenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and operational directives for the handling
of 3-Aminocarbonylphenylboronic acid (CAS No. 351422-73-6). As a Senior Application
Scientist, the following information synthesizes technical data with practical, field-proven
experience to ensure the highest standards of laboratory safety and experimental integrity.
Adherence to these protocols is critical for mitigating risks and ensuring a safe research
environment.

Hazard Identification and Risk Assessment

3-Aminocarbonylphenylboronic acid is a powdered solid that requires careful handling to
prevent inhalation and direct contact.[1][2] The primary documented hazard is that it is harmful
if swallowed.[1] While specific data for skin and eye irritation is not fully detailed for this exact
compound, analogous boronic acid derivatives are known to cause skin, eye, and respiratory
tract irritation.[3] Therefore, a conservative approach, treating the compound as a potential
irritant, is mandatory.

Key Hazards:
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e Acute Oral Toxicity: Harmful if swallowed (Acute Tox. 4 Oral).[1]
e Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[3][4]
o Skin and Eye Irritation: Direct contact may cause irritation.[3]

A thorough risk assessment should be conducted before any new procedure involving this
compound. This involves evaluating the quantities being used, the potential for dust generation,
and the specific manipulations to be performed.

Engineering Controls and Personal Protective
Equipment (PPE)

To minimize exposure, a combination of engineering controls and personal protective
equipment is required. The principle of ALARA (As Low As Reasonably Achievable) should
guide all handling procedures.

Engineering Controls:

» Ventilation: All handling of 3-Aminocarbonylphenylboronic acid powder should be
conducted in a well-ventilated area, preferably within a certified chemical fume hood.[4][5]
This is the primary method for preventing inhalation of airborne particles.

o Safety Equipment: Ensure that a safety shower and an eyewash station are readily
accessible and in close proximity to the workstation.[6]

Personal Protective Equipment (PPE):

A comprehensive PPE strategy is your last line of defense against exposure. The following
table outlines the minimum required PPE for handling 3-Aminocarbonylphenylboronic acid.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles
meeting ANSI Z87.1
standards. A face shield should
be worn over goggles when

there is a splash hazard.

Protects eyes from dust
particles and potential
splashes of dissolved

compound.[7]

Hand Protection

Chemically resistant gloves
(e.g., nitrile). Gloves should be
inspected before use and
changed immediately upon

contamination.

Prevents skin contact with the

compound.[5][7]

Body Protection

A fully buttoned laboratory
coat. For larger quantities or
tasks with a higher risk of
spills, a chemical-resistant
apron should be worn over the

lab coat.

Protects skin from accidental

spills and contact.

Respiratory Protection

When handling the solid
compound outside of a fume
hood, or if dust generation is
likely, a NIOSH-approved N95
dust mask or a respirator with
appropriate particulate filters is

required.[1]

Minimizes the risk of inhaling

hazardous dust particles.

Operational Plan: Step-by-Step Handling Procedure

The following protocol outlines the safe procedure for weighing 3-

Aminocarbonylphenylboronic acid and preparing a solution. This workflow is designed to

minimize dust generation and prevent contamination.

Step-by-Step Protocol for Weighing and Dissolving:

e Preparation:
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o Ensure the chemical fume hood is operational and the sash is at the appropriate working
height.

o Clean the work surface within the fume hood.

o Gather all necessary equipment: the container of 3-Aminocarbonylphenylboronic acid,
a tared weighing boat or vial, spatulas, the desired solvent, and the destination flask.[8]

Donning PPE:

o Put on all required personal protective equipment as outlined in the table above before
handling the chemical.

Weighing the Compound:

o Place a tared weighing vessel on the analytical balance and record the zero reading. For
highest accuracy and to minimize contamination, it is recommended to place the balance
inside the fume hood if possible, away from direct air flow that could affect the reading.[9]

o Alternatively, pre-weigh a covered vial on the benchtop, transfer the powder to the vial
inside the fume hood, close the vial, and re-weigh it on the benchtop to determine the
transferred mass.[2][9]

o Inside the fume hood, carefully use a clean spatula to transfer the desired amount of 3-
Aminocarbonylphenylboronic acid powder to the weighing vessel.[8] Avoid generating
dust by handling the powder gently.[2][4]

Preparing the Solution:

o Place the destination flask, containing a portion of the desired solvent, inside the fume
hood.[10]

o Carefully add the weighed powder to the solvent in the flask.

o Use a small amount of the solvent to rinse the weighing vessel and spatula to ensure a
complete transfer of the compound.
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o Gently swirl the flask to dissolve the solid. If necessary, cap the flask and use a magnetic
stirrer.

o Once the solid is fully dissolved, add the remaining solvent to reach the final desired
volume.[10]

e Post-Handling:

o Securely cap the stock solution and label it with the chemical name, concentration, date,
and your initials.

o Decontaminate the work area by wiping it down with a damp cloth.

o Dispose of any contaminated disposable items (e.g., weighing boat, gloves) in the
designated solid hazardous waste container.

o Wash hands thoroughly with soap and water after handling is complete, even if gloves
were worn.[5]

Workflow for Weighing and Dissolving 3-
Aminocarbonylphenylboronic Acid
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Workflow for Weighing and Preparing Solution
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Chemical Spill Response Plan

Spill Occurs

Assess Spill Size and Hazard

Alert Others in Area Evacuate Area

Don Appropriate PPE Isolate the Area (Close Doors)

Clean Up with Spill Kit Notify EHS/Emergency Services

Dispose of Waste Provide First Aid (if needed)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References
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1. 3-Aminocarbonylphenylboronic acid 351422-73-6 [sigmaaldrich.com]
2. ehso.emory.edu [ehso.emory.edu]

3. 3-Aminophenylboronic acid | C6H8BNOZ2 | CID 92269 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

5. cdhfinechemical.com [cdhfinechemical.com]

6. fishersci.com [fishersci.com]

7. laballey.com [laballey.com]

8. Chemistry Teaching Labs - Weighing solids [chemtl.york.ac.uk]
9. ehs.wisc.edu [ehs.wisc.edu]

10. flinnsci.com [flinnsci.com]

To cite this document: BenchChem. [Personal protective equipment for handling 3-
Aminocarbonylphenylboronic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1333871#personal-protective-equipment-for-
handling-3-aminocarbonylphenylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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